Cas no 477869-41-3 (1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine)

• Product name: 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine
• CAS No: 477869-41-3
• CID: 4652749

1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine

Additional information on 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine

Comprehensive Overview of 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine (CAS No. 477869-41-3)

The compound 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine (CAS No. 477869-41-3) is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine ring and nitrobenzyl moiety, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and the latest trends surrounding its use in modern research.

One of the key reasons for the growing attention toward 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine is its potential role in drug discovery. Researchers are increasingly investigating its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. The chlorophenyl and sulfanyl groups contribute to its binding affinity, while the nitro group enhances its reactivity, making it a versatile scaffold for further derivatization.

In recent years, the demand for heterocyclic compounds like 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine has surged due to their applications in developing antimicrobial agents and anti-inflammatory drugs. With the rise of antibiotic resistance, scientists are exploring novel chemical entities to address this global health challenge. This compound's structural complexity positions it as a candidate for such investigations, aligning with the current focus on drug-resistant pathogens.

Another area of interest is the compound's potential in agrochemical formulations. The nitrobenzyl and pyrrolidine components are known to exhibit pesticidal and herbicidal activities, making them valuable in crop protection. As sustainable agriculture gains traction, researchers are evaluating 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine for its environmental impact and efficacy against pests, addressing the need for eco-friendly alternatives.

From a synthetic chemistry perspective, the preparation of 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine involves multi-step reactions, including nucleophilic substitution and reductive amination. These methods are well-documented in peer-reviewed literature, highlighting the compound's accessibility for further studies. Its CAS No. 477869-41-3 serves as a unique identifier, facilitating accurate referencing in scientific databases and regulatory documents.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, streamlining the development process. Tools like molecular docking and QSAR modeling are often employed to assess its potential interactions, reflecting the integration of AI-driven approaches in modern research.

In conclusion, 1-{4-(4-Chlorophenyl)sulfanyl-3-nitrobenzyl}pyrrolidine (CAS No. 477869-41-3) represents a promising candidate for diverse scientific applications. Its structural versatility, combined with the growing emphasis on sustainable chemistry and drug discovery, underscores its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.